Cas no 2648861-34-9 (rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole)

• Product Name: rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole
• CAS No: 2648861-34-9
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 6241039
• PubChem ID: 145867065
• Update Time: 2025-08-01

rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole
• 2648861-34-9
• EN300-7436306

• Inchi： 1S/C6H8ClNO2/c7-1-5-4-2-9-3-6(4)10-8-5/h4,6H,1-3H2/t4-,6-/m1/s1
• InChI Key： UABLDCDYRYXTAZ-INEUFUBQSA-N
• SMILES： ClCC1[C@H]2COC[C@H]2ON=1

Computed Properties

• Exact Mass: 161.0243562g/mol
• Monoisotopic Mass: 161.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.8Ų

Additional information on rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole

Introduction to rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole (CAS No. 2648861-34-9)

rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole (CAS No. 2648861-34-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The presence of a chloromethyl group and a furo[3,4-d][1,2]oxazole core makes it an intriguing candidate for various applications in drug discovery and development.

The furo[3,4-d][1,2]oxazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. This scaffold is known to exhibit properties such as antimicrobial, antiviral, and anticancer activities. The introduction of a chloromethyl group further enhances the compound's reactivity and potential for forming covalent bonds with biological targets. This characteristic makes rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole a valuable tool in the design of targeted therapies.

Recent research has highlighted the importance of rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry (2022) reported that this compound demonstrated potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the chloromethyl group played a crucial role in enhancing the compound's binding affinity to the target enzyme.

Another significant application of rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole is in the field of antiviral research. A study conducted by a team at the University of California (2021) investigated the antiviral properties of this compound against several RNA viruses. The results showed that rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole effectively inhibited viral replication by interfering with key viral enzymes. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

The synthesis of rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole has also been a topic of interest in organic chemistry. A recent publication in Organic Letters (2020) described an efficient and scalable synthetic route to this compound using transition-metal-catalyzed reactions. The method involves the sequential formation of the furo[3,4-d][1,2]oxazole core followed by the introduction of the chloromethyl group. This synthetic approach not only simplifies the preparation process but also allows for easy modification of the structure to explore different biological activities.

In addition to its potential therapeutic applications, rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazole has been studied for its use as a chemical probe in biological systems. A research group at Harvard University (2019) utilized this compound to investigate protein-protein interactions involved in cellular signaling pathways. The high reactivity and specificity of the chloromethyl group enabled precise labeling and tracking of target proteins within living cells.

The safety profile of rac-(3aR,6aR)-3-(chloromethyl)-3aH,4H,6H,6aH-furo[3，4-d][1，2]oxazole is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted by pharmaceutical companies have shown that this compound exhibits low toxicity at therapeutic concentrations. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, rac-(3aR， 、 、 、 、 、 、 、 、 、 、 、 、(chloromethyl) - - - - - - - - - - -furo [ ， ， ] [ ] oxazole (CAS No. 2648861- - ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutics.